Cas no 1031574-89-6 (methyl 4-[2-(6-chloro-1,1-dioxo-4-phenyl-2H-1lambda6,2,3-benzothiadiazin-2-yl)acetamido]benzoate)

• Product Name: methyl 4-[2-(6-chloro-1,1-dioxo-4-phenyl-2H-1lambda6,2,3-benzothiadiazin-2-yl)acetamido]benzoate
• CAS No: 1031574-89-6
• MF: C₂₃H₁₈ClN₃O₅S
• MW: 483.924123287201
• CID: 5343720
• Update Time: 2025-05-25

methyl 4-[2-(6-chloro-1,1-dioxo-4-phenyl-2H-1lambda6,2,3-benzothiadiazin-2-yl)acetamido]benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-{[(6-chloro-1,1-dioxido-4-phenyl-2H-1,2,3-benzothiadiazin-2-yl)acetyl]amino}benzoate
• methyl 4-(2-(6-chloro-1,1-dioxido-4-phenyl-2H-benzo[e][1,2,3]thiadiazin-2-yl)acetamido)benzoate
• methyl 4-[2-(6-chloro-1,1-dioxo-4-phenyl-2H-1lambda6,2,3-benzothiadiazin-2-yl)acetamido]benzoate
• STL082947
• methyl 4-[[2-(6-chloro-1,1-dioxo-4-phenyl-1lambda6,2,3-benzothiadiazin-2-yl)acetyl]amino]benzoate

• Inchi： 1S/C23H18ClN3O5S/c1-32-23(29)16-7-10-18(11-8-16)25-21(28)14-27-26-22(15-5-3-2-4-6-15)19-13-17(24)9-12-20(19)33(27,30)31/h2-13H,14H2,1H3,(H,25,28)
• InChI Key： BGTFUMKMBFOKLN-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(C1C=CC=CC=1)=NN(CC(NC1C=CC(C(=O)OC)=CC=1)=O)S2(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 860
• XLogP3: 3.9
• Topological Polar Surface Area: 114

Additional information on methyl 4-[2-(6-chloro-1,1-dioxo-4-phenyl-2H-1lambda6,2,3-benzothiadiazin-2-yl)acetamido]benzoate

Compound CAS No. 1031574-89-6: A Comprehensive Overview

The compound with CAS No. 1031574-89-6, commonly referred to as methyl 4-[2-(6-chloro-1,1-dioxo-4-phenyl-2H-1λ6,2,3-benzothiadiazin-2-yl)acetamido]benzoate, is a highly specialized organic compound with significant potential in various fields of chemistry and materials science. This compound is characterized by its complex structure, which includes a benzothiadiazine ring system, a chloro substituent, and an acetamido group attached to a benzoate moiety. The benzothiadiazine core is particularly notable for its versatility in forming heterocyclic compounds that exhibit unique electronic and optical properties.

Recent studies have highlighted the importance of benzothiadiazine derivatives in the development of advanced materials for optoelectronic applications. For instance, researchers have demonstrated that these compounds can serve as efficient emitters in organic light-emitting diodes (OLEDs) due to their ability to undergo thermally activated delayed fluorescence (TADF). The presence of the chloro substituent in this compound further enhances its electronic properties by introducing electron-withdrawing effects, which can fine-tune the emission characteristics for specific applications.

The synthesis of methyl 4-[2-(6-chloro-1,1-dioxo-4-phenyl-2H-1λ6,2,3-benzothiadiazin-2-yl)acetamido]benzoate involves a multi-step process that typically begins with the preparation of the benzothiadiazine ring system. This is followed by functionalization with the acetamido and benzoate groups through carefully controlled coupling reactions. The use of mild reaction conditions and precise stoichiometry ensures the formation of high-purity product with excellent yield.

In terms of applications, this compound has shown promise in the field of drug delivery systems due to its ability to form stable complexes with biologically active molecules. The acetamido group plays a crucial role in enhancing the solubility and bioavailability of such complexes, making them suitable for targeted drug delivery applications. Additionally, the compound's ability to act as a ligand in metalloorganic frameworks (MOFs) has opened new avenues for its use in catalysis and gas storage technologies.

Recent advancements in computational chemistry have enabled researchers to predict the electronic and optical properties of this compound with unprecedented accuracy. By employing density functional theory (DFT) calculations, scientists have been able to map out the molecular orbitals and understand the photophysical behavior of methyl 4-[2-(6-chloro-1,1-dioxo-4-phenyl-2H-1λ6,2,3-benzothiadiazin-2-yl)acetamido]benzoate at the quantum level. These insights have paved the way for its integration into next-generation electronic devices.

Furthermore, the compound's compatibility with various polymer matrices has made it an attractive candidate for use in flexible electronics. Its ability to maintain structural integrity under mechanical stress while retaining its electronic properties makes it ideal for applications such as flexible displays and wearable sensors.

In conclusion, methyl 4-[2-(6-chloro-1,1-dioxo